Cas no 69146-80-1 (2(1H)-Quinolinone,4-hydroxy-1-methyl-3-(phenylsulfinyl)-)

• Product Name: 2(1H)-Quinolinone,4-hydroxy-1-methyl-3-(phenylsulfinyl)-
• CAS No: 69146-80-1
• MF: C₁₆H₁₂NO₃S
• MW: 298.336382865906
• CID: 520602
• PubChem ID: 51386791
• Update Time: 2025-04-19

2(1H)-Quinolinone,4-hydroxy-1-methyl-3-(phenylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone,4-hydroxy-1-methyl-3-(phenylsulfinyl)-
• 1-methyl-4-oxo-3-[(S)-phenylsulfinyl]quinolin-2-olate
• 3-[(S)-Benzenesulfinyl]-1-methyl-4-oxo-1,4-dihydroquinolin-2-olate
• 69146-80-1
• DTXSID40680108

• Inchi： 1S/C16H13NO3S/c1-17-13-10-6-5-9-12(13)14(18)15(16(17)19)21(20)11-7-3-2-4-8-11/h2-10,18H,1H3/p-1/t21-/m0/s1
• InChI Key： WFUYTDCTOAWOEQ-NRFANRHFSA-M
• SMILES： [S@](C1C=CC=CC=1)(C1C(N(C)C2C=CC=CC=2C=1[O-])=O)=O

Computed Properties

• Exact Mass: 299.06169
• Monoisotopic Mass: 299.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.8A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.489
• Boiling Point: 488.348°C at 760 mmHg
• Flash Point: 249.144°C
• Refractive Index: 1.749
• PSA: 57.61
• LogP: 3.71470